Cas no 219930-11-7 (Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-)

• Product Name: Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-
• CAS No: 219930-11-7
• MF: C₁₃H₇Cl₂NO₆S
• MW: 376.168780565262
• CID: 243771
• PubChem ID: 2799840
• Update Time: 2025-04-19

Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(2,5-dichlorophenyl)sulfonyl]-3-nitro-
• 4-(2,5-dichlorophenyl)sulfonyl-3-nitrobenzoic acid
• 4-[(2,5-DICHLOROPHENYL)SULFONYL]-3-NITROBENZOIC ACID
• HMS545D18
• CCG-236353
• 4-(2,5-dichlorophenylsulfonyl)-3-nitrobenzoic acid
• DTXSID00384115
• Maybridge1_001316
• 219930-11-7
• FT-0702413
• Oprea1_078985

• Inchi： 1S/C13H7Cl2NO6S/c14-8-2-3-9(15)12(6-8)23(21,22)11-4-1-7(13(17)18)5-10(11)16(19)20/h1-6H,(H,17,18)
• InChI Key： NGZIKFIAUWCONG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])(=O)=O)Cl

Computed Properties

• Exact Mass: 374.93700
• Monoisotopic Mass: 374.9371135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.663
• Melting Point: 260 °C
• Boiling Point: 604°C at 760 mmHg
• Flash Point: 319.1°C
• Refractive Index: 1.647
• PSA: 125.64000
• LogP: 5.03660